![molecular formula C8H10Cl2N2 B2533077 5-Chloro-1,2,3,4-tetrahydro-2,6-naphthyridine hydrochloride CAS No. 1454667-99-2](/img/structure/B2533077.png)
5-Chloro-1,2,3,4-tetrahydro-2,6-naphthyridine hydrochloride
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Overview
Description
5-Chloro-1,2,3,4-tetrahydro-2,6-naphthyridine hydrochloride is a compound that falls within the class of naphthyridines, which are heterocyclic compounds containing a nitrogen atom in the ring structure. These compounds are of interest due to their potential pharmacological properties and their use as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of naphthyridine derivatives can be achieved through various methods. For instance, the reaction of 4-cyano-1,3-dihydroxy-5,6-7,8-tetrahydroisoquinoline with Vilsmeier reagent can yield chloro aldehyde, dichloro [2,7]naphthyridine, and monochloro [2,7]naphthyridine, as confirmed by spectral data and X-ray crystal structure analysis . Similarly, tetrahydropyrimido[4,5-b][1,6]naphthyridine derivatives can be synthesized via condensation of 1-benzyl-4-piperidinone with aromatic aldehydes and subsequent condensation with 6-aminouracils . Additionally, methyl homologs of 5,6,7,8-tetrahydro-1,6-naphthyridine can be synthesized by chemical modification of pyridine derivatives or by condensation of 1-benzyl-4-piperidinone with 3-amino-enones .
Molecular Structure Analysis
The molecular structure of naphthyridine derivatives is often confirmed using analytical techniques such as X-ray crystallography, which provides detailed information about the arrangement of atoms within the crystal lattice . The structure of these compounds is crucial for understanding their reactivity and potential interactions with biological targets.
Chemical Reactions Analysis
Naphthyridine derivatives can undergo various chemical reactions. For example, the monochloro [2,7]naphthyridine can react with POCl3 to yield the dichloro compound in almost quantitative yield . The pathways of these reactions are important for the development of synthetic methods and for the modification of the naphthyridine core to obtain compounds with desired properties.
Physical and Chemical Properties Analysis
The physical and chemical properties of naphthyridine derivatives, such as solubility, melting point, and reactivity, are influenced by their molecular structure. These properties are essential for the practical application of these compounds in chemical synthesis and pharmaceutical development. For instance, the electronic structure, absorption spectra, and nonlinear optical (NLO) properties of a novel naphthyridine derivative were studied using Density Functional Theory (DFT) calculations and experimental techniques, providing insights into its potential applications .
Scientific Research Applications
Synthesis and Derivative Formation
1,2,3,4-tetrahydro-2,6-naphthyridine demonstrates notable versatility in synthetic chemistry. Teng Da-wei (2010) detailed a six-step synthesis of this compound from 2-methylpyrazine, highlighting its potential for complex chemical syntheses (Teng, 2010). Similarly, Rajeev and Rajendran (2010) developed a new route for synthesizing 1-hydroxy-5-methoxy-benzo[f][2,7]naphthyridines, further illustrating the compound’s capacity for forming diverse derivatives (Rajeev & Rajendran, 2010).
Chemical Reactivity
The reactivity of related naphthyridine compounds, such as 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine, was studied by Sirakanyan et al. (2014). They explored how different experimental conditions could yield various substituted derivatives, showcasing the compound's reactivity and potential for producing a range of chemical products (Sirakanyan et al., 2014).
Biological Applications and Ligand Design
Ligand Construction and Metal Complex Formation
The 1,5-naphthyridine moiety, related to 1,2,3,4-tetrahydro-2,6-naphthyridine, was used by Singh and Thummel (2009) to create a series of bidentate and tridentate ligands. These ligands were then utilized to form Ru(II) complexes, demonstrating the compound's utility in constructing metal-organic frameworks and potential applications in catalysis and materials science (Singh & Thummel, 2009).
Pharmaceutical Research
In the context of pharmaceutical applications, Oliveira-Tintino et al. (2020) investigated a series of 1,8-naphthyridine sulfonamides for their potential inhibitory action against TetK and MrsA efflux pumps in Staphylococcus aureus. Although it's not directly related to 5-Chloro-1,2,3,4-tetrahydro-2,6-naphthyridine hydrochloride, this study highlights the broader naphthyridine class's relevance in antibacterial research (Oliveira-Tintino et al., 2020).
Safety and Hazards
The compound has several safety warnings associated with it. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2.ClH/c9-8-7-2-3-10-5-6(7)1-4-11-8;/h1,4,10H,2-3,5H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXODRHAIPNLKKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C(=NC=C2)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1454667-99-2 |
Source
|
Record name | 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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